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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for 8-Chloronaphthalen-1-amine (CAS No: 59107-51-6). The information is

compiled from various safety data sheets and chemical databases to assist researchers,

scientists, and drug development professionals in the safe handling, storage, and use of this

compound. It is important to note that while qualitative hazard information is available, there is

a significant lack of quantitative toxicological data, which should be a key consideration in risk

assessments.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 8-Chloronaphthalen-1-amine is

presented in the table below. This information is crucial for understanding the compound's

behavior under various experimental and storage conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₈ClN [1]

Molecular Weight 177.63 g/mol [1]

CAS Number 59107-51-6 [1]

Appearance Solid Sigma-Aldrich

Melting Point 93-94 °C Sigma-Aldrich

Boiling Point 336.4 ± 17.0 °C at 760 mmHg Sigma-Aldrich

Solubility Insoluble in water. [2]

Storage Temperature

4°C, protect from light. Keep in

dark place, inert atmosphere,

store in freezer, under -20°C.

Sigma-Aldrich, Ambeed, Inc.

Hazard Identification and Classification
8-Chloronaphthalen-1-amine is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

GHS Classification
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Hazard Class Category Pictogram Signal Word

Acute Toxicity, Oral 4 Warning

Acute Toxicity, Dermal 4 Warning

Skin

Corrosion/Irritation
2 Warning

Serious Eye

Damage/Eye Irritation
2 Warning

Acute Toxicity,

Inhalation
4 Warning

Specific target organ

toxicity — Single

exposure; Respiratory

tract irritation

3 Warning

Source: PubChem.[1]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[1]

H312 Harmful in contact with skin.[1]

H315 Causes skin irritation.[1]

H319
Causes serious eye irritation.

[1]

H332 Harmful if inhaled.[1]

H335
May cause respiratory

irritation.[1]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
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P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Sources: PubChem,[1] Sigma-Aldrich, Acros Organics,[3]

Toxicological Information
A significant gap exists in the publicly available toxicological data for 8-Chloronaphthalen-1-
amine.

Acute Toxicity: While classified as harmful if swallowed, in contact with skin, or inhaled,

specific LD50 and LC50 values are not readily available.

Carcinogenicity, Genotoxicity, and Reproductive Toxicity: No data was found in the searched

resources regarding the carcinogenic, mutagenic, or reproductive hazards of this specific

compound. It is worth noting that other aromatic amines and chlorinated naphthalenes have

been associated with carcinogenic effects.[4][5] For instance, 2-naphthylamine is classified

as a known human carcinogen.[2]

Given the lack of specific data, a cautious approach is strongly recommended. All handling

should be performed with appropriate personal protective equipment in a well-ventilated area.
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Experimental Protocols
Detailed experimental procedures involving 8-Chloronaphthalen-1-amine are not widely

published. However, the following sections describe its use as a starting material in a chemical

synthesis and a protocol for its own synthesis.

Synthesis of 1-bromo-8-chloronaphthalene from 8-
Chloronaphthalen-1-amine
This protocol details the conversion of 8-Chloronaphthalen-1-amine to 1-bromo-8-

chloronaphthalene.

Methodology:

A solution of 8-chloronaphthalen-1-amine (1 equivalent) and p-Toluenesulfonic acid

monohydrate (TsOH•H₂O) (3.6 equivalents) in acetonitrile (MeCN) is cooled to -5 °C.

Sodium nitrite (NaNO₂) (1.8 equivalents) is added, followed by a solution of copper(I)

bromide (CuBr) (3 equivalents) in water.

The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

Saturated aqueous sodium sulfite (Na₂SO₃) is added, and the mixture is stirred for 30

minutes.

The organic solvents are removed under reduced pressure.

The aqueous phase is extracted with ethyl acetate.

The combined organic phases are washed with saturated aqueous sodium chloride (brine),

dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated.

The residue is purified by column chromatography on silica gel using petroleum ether as the

eluent to yield 1-bromo-8-chloronaphthalene.

Source: ChemicalBook.
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Reactants Reagent Addition at -5°C

Reaction

Workup

Purification

Product

8-Chloronaphthalen-1-amine

Warm to RT
Stir 12h

TsOH·H₂O Acetonitrile NaNO₂ CuBr in H₂O

Add sat. aq. Na₂SO₃

Remove organic solvents

Extract with Ethyl Acetate

Wash with brine

Dry over Na₂SO₄

Filter and Concentrate

Column Chromatography
(Silica, Petroleum Ether)

1-bromo-8-chloronaphthalene

Click to download full resolution via product page

Caption: Synthesis of 1-bromo-8-chloronaphthalene.
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Synthesis of 8-Chloronaphthalen-1-amine
This protocol outlines a two-step synthesis of 8-Chloronaphthalen-1-amine starting from

naphthalene-1,8-diamine.

Step A: Synthesis of 1H-naphtho[1,8-de][1][2]triazine

To a solution of naphthalene-1,8-diamine in acetic acid and ethanol, isobutyl nitrite is added

while maintaining the temperature between 18 and 21°C.

The resulting red suspension is stirred at 25°C for 16 hours.

The solid product is collected by filtration, washed with ethanol, and dried under vacuum.

Step B: Synthesis of 8-Chloronaphthalen-1-amine

Copper powder is added to a solution of 1H-naphtho[1,8-de][1][2]triazine in hydrochloric

acid.

The mixture is stirred at 25°C for 12 hours.

The mixture is diluted with water and heated at 85°C for 30 minutes.

The solution is filtered, cooled, and then basified with ammonia solution.

The aqueous solution is extracted with ethyl acetate.

The combined organic extracts are dried over sodium sulfate, filtered, and concentrated

under vacuum to give the crude product.
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Step A: Synthesis of 1H-naphtho[1,8-de][1,2,3]triazine

Step B: Synthesis of 8-Chloronaphthalen-1-amine

Naphthalene-1,8-diamine

Stir at 25°C for 16h

Isobutyl nitrite
Acetic acid, Ethanol

Filter, Wash, Dry

1H-naphtho[1,8-de][1,2,3]triazine

Stir at 25°C for 12h

Copper powder
Hydrochloric acid

Dilute with H₂O, Heat at 85°C

Filter, Cool, Basify with NH₃

Extract with Ethyl Acetate

Dry, Filter, Concentrate

8-Chloronaphthalen-1-amine

Click to download full resolution via product page

Caption: Two-step synthesis of 8-Chloronaphthalen-1-amine.
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Conclusion and Recommendations
8-Chloronaphthalen-1-amine is a hazardous chemical that requires careful handling. The

available data indicates that it is harmful by ingestion, skin contact, and inhalation, and causes

skin and serious eye irritation, as well as respiratory tract irritation.[1] Researchers, scientists,

and drug development professionals should adhere to all prescribed safety precautions,

including the use of appropriate personal protective equipment and working in a well-ventilated

fume hood.

The most significant finding of this review is the profound lack of quantitative toxicological data.

To ensure the safety of laboratory personnel and to conduct thorough risk assessments, further

studies are urgently needed to determine the acute toxicity (LD50, LC50), and to investigate

the potential for carcinogenicity, genotoxicity, and reproductive toxicity. Until such data

becomes available, this compound should be treated with a high degree of caution, assuming it

to be more hazardous than the currently available information suggests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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